Cas no 2310143-40-7 (3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide)

• Product Name: 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide
• CAS No: 2310143-40-7
• MF: C₁₂H₁₂N₄O₂S₂
• MW: 308.379279136658
• CID: 5762521
• PubChem ID: 134161663
• Update Time: 2025-06-14

3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL4972793
• AKOS040705461
• 2310143-40-7
• F6573-8100
• 3-oxo-4-(thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide
• 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide
• 3-oxo-4-(1,3-thiazol-2-yl)-N-thiophen-2-ylpiperazine-1-carboxamide

• Inchi： 1S/C12H12N4O2S2/c17-10-8-15(11(18)14-9-2-1-6-19-9)4-5-16(10)12-13-3-7-20-12/h1-3,6-7H,4-5,8H2,(H,14,18)
• InChI Key： PIDOKTFIGMFAGL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(CN(C(NC2=CC=CS2)=O)CC1)=O

Computed Properties

• Exact Mass: 308.04016799g/mol
• Monoisotopic Mass: 308.04016799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Additional information on 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide

Comprehensive Analysis of 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide (CAS No. 2310143-40-7)

The compound 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide (CAS No. 2310143-40-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This heterocyclic molecule combines a piperazine core with thiazole and thiophene moieties, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules targeting various diseases.

In the context of current trends, the scientific community is increasingly focused on heterocyclic compounds due to their prevalence in FDA-approved drugs. A 2023 study revealed that over 80% of small-molecule pharmaceuticals contain at least one heterocycle. The presence of both thiazole and thiophene rings in this compound aligns with this trend, as these structures are known to contribute to improved pharmacokinetic properties and target binding affinity. Many researchers are searching for information about "thiazole-containing drug candidates" and "piperazine derivatives in medicinal chemistry," making this compound particularly relevant to current investigations.

The synthetic route to 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide typically involves multi-step organic transformations. Key steps often include the formation of the piperazine-1-carboxamide backbone followed by selective introduction of the thiazol-2-yl substituent at the 4-position. Recent advances in green chemistry approaches have prompted investigations into more sustainable synthetic methods for such compounds, addressing growing concerns about environmental impact in pharmaceutical manufacturing.

From a structural perspective, the molecule's hydrogen bond acceptor/donor capabilities, conferred by the carboxamide group and piperazine nitrogen atoms, make it particularly interesting for molecular docking studies. Computational chemists frequently search for "molecular modeling of thiazole derivatives" and "drug-likeness prediction," areas where this compound serves as an excellent case study. The thiophene ring adds aromatic character and potential π-π stacking interactions, which are crucial for protein binding.

In pharmacological research, preliminary studies suggest that compounds with this structural motif may exhibit activity against various biological targets. While specific data for CAS 2310143-40-7 remains proprietary in many cases, analogs have shown promise in areas such as enzyme inhibition and receptor modulation. This has led to increased searches for "thiazole piperazine hybrids biological activity" and "structure-activity relationships of heterocyclic carboxamides" in scientific databases.

The compound's physicochemical properties, including its logP value and polar surface area, suggest favorable characteristics for potential drug development. These parameters are critical in contemporary "drug design principles" and "ADMET prediction" studies, which dominate current pharmaceutical research queries. The balanced lipophilicity-hydrophilicity profile of this molecule makes it a valuable reference point for medicinal chemists working on CNS-active compounds.

Analytical characterization of 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's purity and confirm its structural features, addressing common search queries about "characterization of complex heterocycles." The crystalline form, when obtainable, provides valuable information about molecular conformation and potential polymorphs.

In formulation development, the compound's solubility profile and stability characteristics become crucial considerations. Recent searches for "formulation challenges with nitrogen-rich compounds" reflect the pharmaceutical industry's growing interest in overcoming delivery obstacles for molecules like this one. The presence of multiple hydrogen bonding sites influences its behavior in various solvent systems and solid-state forms.

From a regulatory perspective, while CAS 2310143-40-7 is not currently listed in major pharmacopeias, its structural features align with compounds undergoing preclinical evaluation. This positions it as a relevant example for searches about "emerging pharmaceutical intermediates" and "preclinical candidate selection criteria." The compound's patent status and synthetic accessibility make it an interesting subject for intellectual property discussions in medicinal chemistry.

Future research directions for this compound class may explore structure optimization to enhance target selectivity or improve metabolic stability. Such investigations would address frequent queries about "lead compound optimization strategies" and "improving drug-like properties." The versatility of the piperazine-thiazole-thiophene scaffold suggests potential for generating diverse analogs with tailored biological activities.

In conclusion, 3-oxo-4-(1,3-thiazol-2-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide represents a fascinating case study in contemporary medicinal chemistry. Its structural complexity and potential biological relevance make it a valuable subject for researchers investigating "privileged structures in drug discovery" and "multi-heterocyclic systems." As the pharmaceutical industry continues to explore novel chemical space, compounds like this will undoubtedly contribute to advancing therapeutic innovation.